Cas no 2165501-24-4 (trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol)

• Product Name: trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol
• CAS No: 2165501-24-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6333617
• PubChem ID: 93384297
• Update Time: 2025-05-19

trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol
• 2165501-24-4
• starbld0001689
• (3S,4R)-4-((3,5-Dimethylphenyl)amino)tetrahydrofuran-3-ol
• F6545-4762
• AKOS040823217
• trans-4-[(3,5-dimethylphenyl)amino]oxolan-3-ol
• (3S,4R)-4-[(3,5-dimethylphenyl)amino]oxolan-3-ol

• Inchi： 1S/C12H17NO2/c1-8-3-9(2)5-10(4-8)13-11-6-15-7-12(11)14/h3-5,11-14H,6-7H2,1-2H3/t11-,12-/m1/s1
• InChI Key： KHWJJHPEKNTIOY-VXGBXAGGSA-N
• SMILES： O1C[C@H]([C@@H](C1)NC1C=C(C)C=C(C)C=1)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Additional information on trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol

Research Briefing on trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol (CAS: 2165501-24-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol (CAS: 2165501-24-4) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol has garnered attention due to its unique structural features, which include a tetrahydrofuran ring substituted with an amino group and a 3,5-dimethylphenyl moiety. Recent studies have explored its role as a potential inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol and evaluated its inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The results demonstrated a significant reduction in COX-2 activity, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) with fewer side effects compared to traditional NSAIDs.

Further investigations into the pharmacokinetic properties of trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol revealed favorable absorption and distribution profiles in preclinical models. The compound exhibited good oral bioavailability and a half-life conducive to once-daily dosing, which is a critical factor for patient compliance in chronic disease management.

Another area of interest is the compound's potential application in oncology. Preliminary data from in vitro studies indicate that trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol may inhibit the proliferation of certain cancer cell lines by modulating signaling pathways involved in cell cycle regulation. These findings warrant further exploration in animal models to assess its efficacy and safety as an anticancer agent.

Despite these promising results, challenges remain in the development of trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, trans-4-(3,5-dimethylphenyl)aminooxolan-3-ol (CAS: 2165501-24-4) represents a promising candidate for the treatment of inflammatory diseases and potentially cancer. Its unique structural and pharmacological properties make it a valuable subject for further research. Continued investigation into its mechanisms of action and optimization of its drug-like properties will be crucial for its successful translation into clinical use.